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Compound of Interest

Compound Name: 4-Aminohexanoic acid

CAS No.: 5415-99-6

Cat. No.: B12356653

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the solubility and stability of 4-
Aminohexanoic acid hydrochloride. Due to the limited availability of specific experimental data

in publicly accessible literature, this document focuses on the fundamental physicochemical

properties, expected solubility and stability behaviors based on the chemical structure and

general knowledge of similar amino acid hydrochlorides, and detailed, adaptable protocols for

experimental determination. The guide is intended to be a practical resource for researchers

and professionals in drug development, offering a framework for solubility and stability

assessment.

Introduction
4-Aminohexanoic acid hydrochloride is a derivative of 4-aminohexanoic acid, a non-

proteinogenic amino acid. Its structure, comprising a six-carbon chain with an amino group at

the fourth position and a terminal carboxylic acid, suggests specific physicochemical properties

that are critical for its application in pharmaceutical and research settings. The hydrochloride

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b12356653#bc-rfq
https://www.benchchem.com/product/b12356653/docs?utm_src=pdf-body#technical-guide-4-aminohexanoic-acid-hydrochloride-solubility-and-stability-profile
https://www.benchchem.com/product/b12356653/docs?utm_src=pdf-body#technical-guide-4-aminohexanoic-acid-hydrochloride-solubility-and-stability-profile
https://www.benchchem.com/product/b12356653/docs?utm_src=pdf-body#technical-guide-4-aminohexanoic-acid-hydrochloride-solubility-and-stability-profile
https://www.benchchem.com/product/b12356653/docs?utm_src=pdf-body#technical-guide-4-aminohexanoic-acid-hydrochloride-solubility-and-stability-profile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12356653?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


salt form is often utilized to enhance aqueous solubility and stability. Understanding these

characteristics is paramount for formulation development, analytical method development, and

ensuring the quality and efficacy of any potential therapeutic agent.

Physicochemical Properties
A summary of the key physicochemical properties of 4-Aminohexanoic acid and its

hydrochloride salt is presented below. These properties form the basis for understanding its

solubility and stability profiles.

Property
Value (4-
Aminohexanoic
Acid)

Value (4-
Aminohexanoic
Acid HCl)

Reference

Molecular Formula C₆H₁₃NO₂ C₆H₁₄ClNO₂ [1][2]

Molecular Weight 131.17 g/mol 167.63 g/mol [1][2]

Appearance
White crystalline

powder (predicted)

White crystalline

powder (predicted)

pKa (amine) ~9.8 Not available

pKa (carboxylic acid) ~4.0 Not available

Solubility Profile
The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its

bioavailability and formulation possibilities. Amino acids are generally soluble in water and less

so in non-polar organic solvents.[3] The hydrochloride salt form of 4-aminohexanoic acid is

expected to exhibit significantly enhanced aqueous solubility compared to the free acid due to

the protonation of the amino group.

Expected Solubility
Salt formation generally increases the solubility of amino acids in water and polar organic

solvents.[4] Specifically, the hydrochlorides of monoamino monocarboxylic acids are often

highly soluble in alcohol.[4] Based on these principles, the expected solubility profile of 4-
Aminohexanoic acid hydrochloride is qualitatively summarized below.
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Solvent Expected Solubility Rationale

Water Very Soluble

The ionic nature of the

hydrochloride salt enhances

interaction with polar water

molecules.

Methanol Soluble

As a polar protic solvent,

methanol can solvate the ionic

compound.

Ethanol Soluble

Similar to methanol, though

potentially to a lesser extent

due to lower polarity.

Dimethyl Sulfoxide (DMSO) Soluble

A highly polar aprotic solvent

capable of dissolving a wide

range of compounds.

Dichloromethane (DCM) Sparingly Soluble to Insoluble
A non-polar solvent with limited

ability to solvate ionic species.

Hexanes Insoluble

A non-polar solvent, not

expected to dissolve an ionic

compound.

Experimental Protocol for Solubility Determination
(Gravimetric Method)
This protocol outlines a standard gravimetric method for determining the solubility of 4-
Aminohexanoic acid hydrochloride in various solvents at different temperatures.

Materials:

4-Aminohexanoic acid hydrochloride

Selected solvents (e.g., water, methanol, ethanol)

Thermostatically controlled shaker or water bath
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Analytical balance

Filtration apparatus (e.g., syringe filters with appropriate membrane)

Glass vials with screw caps

Oven

Procedure:

Add an excess amount of 4-Aminohexanoic acid hydrochloride to a known volume of the

selected solvent in a glass vial.

Seal the vial and place it in a thermostatically controlled shaker set to the desired

temperature (e.g., 25 °C, 37 °C).

Agitate the mixture for a predetermined time (e.g., 24 hours) to ensure equilibrium is

reached.

After equilibration, allow the suspension to settle.

Carefully withdraw a known volume of the supernatant using a syringe and filter it through a

membrane filter compatible with the solvent to remove any undissolved solid.

Accurately weigh an empty, dry container.

Transfer the filtered supernatant to the pre-weighed container.

Evaporate the solvent in an oven at a temperature that will not degrade the compound until a

constant weight is achieved.

Weigh the container with the dried solute.

Calculate the solubility in g/L or mg/mL.

Solubility Determination Workflow
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Sample Preparation

Equilibration

Separation & Measurement

Calculation

Add excess solute to known solvent volume

Seal vial

Agitate at constant temperature

Filter supernatant

Transfer known volume to pre-weighed container

Evaporate solvent

Weigh dried solute

Calculate solubility
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Stress Conditions

Sampling & Quenching

Analysis

Evaluation

Acid Hydrolysis

Withdraw samples at time points

Base Hydrolysis Oxidation Thermal Photolytic

Neutralize/Dilute

Stability-Indicating HPLC

Identify Degradants
Determine Degradation Rate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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